Cas no 53749-60-3 (Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2)

• Product Name: Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2
• CAS No: 53749-60-3
• MF: C₄₆H₆₇N₁₁O₁₀S
• MW: 966.156889200211
• CID: 368871
• PubChem ID: 171298
• Update Time: 2025-05-20

Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2 Chemical and Physical Properties

Names and Identifiers

• 4-11-Substance P
• GLN-PHE-PHE-GLY-LEU-MET-NH2: QFFGLM-NH2
• Substance P (4-11)
• SUBSTANCE P 4-11
• H-PRO-GLN-GLN-PHE-PHE-GLY-LEU-MET-NH2
• L-Pro-L-Gln-L-Gln-L-Phe-L-Phe-Gly-L-Leu-L-Met-NH2
• L-Pro-L-Glu(NH2)-L-Glu(NH2)-L-Phe-L-Phe-Gly-L-Leu-L-Met-NH2
• OCTA-SUBSTANCE P
• PRO-GLN-GLN-PHE-PHE-GLY-LEU-MET-NH2
• substance P fragment 4-11 acetate
• SUBSTANCE P(4-11),[D-PRO4,D-TRP7,9]
• Substance P,fragment 4-11
• Substance-P-(4-11)Octa-Substance P
• Substance P, dearginyl(1)-deprolyl(2)-delysine(3)-
• 1-Dearginyl-2-deprolyl-3-delysine-substance P
• (2S)-N-[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]-2-(pyrrolidine-2-carbonylamino)pentanediamide
• Substance P (peptide), 1-de-L-arginine-2-de-L-proline-3-de-L-lysine-
• 53749-60-3
• SP(4-11)
• 1-Des-arg-2-des-pro-3-des-lys-substance P
• Substance P octapeptide
• Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2

• Inchi： 1S/C46H67N11O10S/c1-27(2)23-34(45(66)53-30(40(49)61)20-22-68-3)52-39(60)26-51-41(62)35(24-28-11-6-4-7-12-28)56-46(67)36(25-29-13-8-5-9-14-29)57-44(65)33(17-19-38(48)59)55-43(64)32(16-18-37(47)58)54-42(63)31-15-10-21-50-31/h4-9,11-14,27,30-36,50H,10,15-26H2,1-3H3,(H2,47,58)(H2,48,59)(H2,49,61)(H,51,62)(H,52,60)(H,53,66)(H,54,63)(H,55,64)(H,56,67)(H,57,65)/t30-,31?,32-,33-,34?,35-,36-/m0/s1
• InChI Key： XVTHVTVZLLFSPI-YJPQGOKNSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC(C(CC(C)C)NC(CNC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H](CCC(N)=O)NC(C1CCCN1)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 965.47900
• Monoisotopic Mass: 965.479308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 68
• Rotatable Bond Count: 37
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370
• XLogP3: -0.1

Experimental Properties

• Density: 1.266
• Boiling Point: 1470.1°Cat760mmHg
• Flash Point: 842.9°C
• Refractive Index: 1.578
• PSA: 370.30000
• LogP: 3.23030

Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2 Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Substance P (4-11) H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2

Exploring the Neuropeptide Substance P (4-11) (CAS No. 53749-60-3): Structure, Function, and Research Applications

The neuropeptide Substance P (4-11) (CAS No. 53749-60-3), with the sequence H-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2, is a truncated yet biologically active fragment of the full-length Substance P peptide. This octapeptide retains key functional properties, particularly its affinity for the neurokinin-1 receptor (NK1R), making it a valuable tool in neuroscience and pharmacological research. Its compact structure and receptor-binding efficiency have spurred interest in studying pain modulation, inflammatory responses, and even potential therapeutic applications for neurological disorders.

In recent years, the scientific community has increasingly focused on neuropeptides like Substance P (4-11) due to their role in neurotransmission and immune regulation. Searches for terms such as "peptide-based therapeutics" and "NK1 receptor antagonists" have surged, reflecting growing curiosity about non-opioid alternatives for pain management. Researchers are particularly intrigued by how this fragment, despite its shorter sequence, mimics the parent peptide's ability to influence neurogenic inflammation and nociception.

The structural integrity of Substance P (4-11) is noteworthy. The presence of Proline (Pro) at the N-terminus and Methionine (Met) amidation at the C-terminus enhances its stability and receptor interaction. This design has inspired synthetic analogs in drug development, especially for conditions like migraine and chronic pain, where NK1R signaling plays a critical role. Laboratories frequently employ this peptide in competitive binding assays to screen for novel antagonists, leveraging its predictable pharmacokinetics.

From an SEO perspective, queries such as "Substance P fragment uses" or "CAS 53749-60-3 applications" highlight user interest in practical research applications. The peptide's relevance extends to cell signaling studies, where its ability to activate G-protein-coupled receptors (GPCRs) is exploited to map neural pathways. Additionally, its role in neuro-immune crosstalk has made it a subject of interest in psychoneuroimmunology, a field exploring links between stress, immunity, and mental health.

Ongoing studies investigate Substance P (4-11) in neurodegenerative diseases, with some evidence suggesting its involvement in neuroprotection mechanisms. While the full-length peptide is known for its role in neuroinflammation, the fragment's selective actions offer a refined model for dissecting receptor dynamics. This specificity aligns with current trends favoring targeted therapy over broad-spectrum interventions, a hot topic in precision medicine discussions.

In summary, Substance P (4-11) (CAS No. 53749-60-3) exemplifies how peptide fragments can drive innovation in biomedical research. Its balance of biological activity and structural simplicity makes it indispensable for exploring neuropeptide signaling, while its applications in drug discovery continue to expand. As interest in peptide engineering grows, this compound remains a cornerstone for understanding the intricate interplay between the nervous and immune systems.